Cas no 2097948-37-1 (8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol)

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol is a spirocyclic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid spiro[5.5]undecane scaffold provides structural stability, while the heteroatom-rich framework (N, O) enhances its utility in constructing complex molecules. The presence of reactive amino and hydroxyl groups allows for further derivatization, enabling applications in medicinal chemistry, particularly in the development of bioactive compounds. This compound's well-defined stereochemistry and functional group compatibility make it valuable for designing ligands, catalysts, and drug candidates with tailored properties. Its synthesis and purity are critical for ensuring reproducibility in research applications.
8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol structure
2097948-37-1 structure
Product Name:8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
CAS No:2097948-37-1
MF:C9H18N2O2
MW:186.251422405243
CID:4776251
Update Time:2025-08-05

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
    • 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
    • Inchi: 1S/C9H18N2O2/c10-11-4-1-3-9(7-11)6-8(12)2-5-13-9/h8,12H,1-7,10H2
    • InChI Key: QRZLYMZXSMZJCV-UHFFFAOYSA-N
    • SMILES: O1CCC(CC21CN(CCC2)N)O

Computed Properties

  • Exact Mass: 186.136827821 g/mol
  • Monoisotopic Mass: 186.136827821 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.7
  • Molecular Weight: 186.25

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A282506-100mg
8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1
100mg
$ 95.00 2022-06-08
TRC
A282506-500mg
8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1
500mg
$ 365.00 2022-06-08
TRC
A282506-1g
8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-7733-0.25g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7733-0.5g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7733-1g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7733-2.5g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7733-5g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7733-10g
8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
2097948-37-1 95%+
10g
$3034.0 2023-09-07

Additional information on 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol

Comprehensive Overview of 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol (CAS No. 2097948-37-1): Structure, Applications, and Research Insights

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol (CAS No. 2097948-37-1) is a structurally unique heterocyclic compound featuring a spirocyclic framework, which has garnered significant attention in pharmaceutical and chemical research. The molecule's spiro[5.5]undecane core, combined with functional groups like amino and hydroxyl, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and GPCR-related pathways, aligning with current trends in precision medicine.

The compound's spirocyclic architecture is a hotspot in modern medicinal chemistry due to its three-dimensional rigidity, which enhances binding affinity to protein targets. This property is critical for designing next-generation therapeutics, especially in areas like neurodegenerative diseases and pain management. Recent studies highlight its role as a precursor for selective enzyme inhibitors, addressing FAQs such as "How do spirocyclic compounds improve drug bioavailability?" and "What are the advantages of aza-spiro scaffolds in CNS drugs?"

From a synthetic perspective, 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, resonating with the industry's shift toward sustainable manufacturing. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a topic frequently searched by quality control professionals. The compound's logP and hydrogen-bonding capacity also make it a case study for discussions on drug-likeness and Lipinski's Rule of Five.

In the context of AI-driven drug design, 2097948-37-1 serves as a benchmark for molecular docking simulations. Computational chemists often query databases for its crystallographic data to validate predictive algorithms. This aligns with trending searches like "How does machine learning optimize spirocyclic compound synthesis?" or "What are the SAR (Structure-Activity Relationship) trends for aza-spiro derivatives?"

Beyond pharmaceuticals, 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol finds niche applications in material science, particularly in designing supramolecular assemblies. Its ability to form hydrogen-bonded networks is exploited in developing smart polymers, a topic gaining traction in academic forums. Safety data sheets (SDS) emphasize its non-hazardous profile under standard conditions, addressing common concerns about laboratory safety and regulatory compliance.

In summary, CAS No. 2097948-37-1 represents a convergence of structural innovation and multidisciplinary utility. Its relevance to drug development, computational chemistry, and sustainable synthesis ensures its prominence in both literature and industrial pipelines. For researchers, it remains a compelling subject for investigations into scaffold diversification and targeted delivery systems.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.